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Compound of Interest

Compound Name: 2-(4-Bromophenyl)-1,3-dioxolane

Cat. No.: B088685 Get Quote

An In-depth Technical Guide to 2-(4-Bromophenyl)-1,3-dioxolane

This guide provides detailed information on the molecular properties of 2-(4-
Bromophenyl)-1,3-dioxolane, a compound of interest for researchers, scientists, and

professionals in the field of drug development and chemical synthesis.

Core Molecular Data
The fundamental molecular characteristics of 2-(4-Bromophenyl)-1,3-dioxolane have been

determined and are summarized below. This data is essential for stoichiometric calculations,

analytical characterization, and experimental design.

Parameter Value

Molecular Formula C9H9BrO2[1][2][3][4]

Molecular Weight 229.07 g/mol [1][3][4][5]

Alternate Molecular Weight 229.071[6]

Experimental Protocols
The determination of the molecular weight and formula of 2-(4-Bromophenyl)-1,3-dioxolane is

typically achieved through a combination of mass spectrometry and elemental analysis.
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Mass Spectrometry: High-resolution mass spectrometry (HRMS) is employed to determine the

accurate mass of the molecular ion. This experimental value is then compared to the

theoretical mass calculated from the isotopic masses of the constituent elements to confirm the

elemental composition.

Elemental Analysis: Combustion analysis can be used to determine the percentage

composition of carbon and hydrogen. The percentage of bromine can be determined by

methods such as titration or ion chromatography after decomposition of the compound. The

results from these analyses are used to derive the empirical formula, which is then compared

with the molecular formula obtained from mass spectrometry.

Logical Relationship of Molecular Properties
The relationship between the chemical name, its structure, and its fundamental molecular

properties is illustrated in the following diagram.
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Molecular Property Derivation

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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